Cas no 2877642-74-3 (5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile)

• Product Name: 5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile
• CAS No: 2877642-74-3
• MF: C₁₈H₂₂ClN₇
• MW: 371.867181301117
• CID: 5308847
• PubChem ID: 165433287
• Update Time: 2025-05-23

5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2877642-74-3
• F6790-2004
• 5-chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile
• AKOS040873802
• 5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile

• Inchi： 1S/C18H22ClN7/c1-12-14(11-20)17(22-13(2)16(12)19)25-7-9-26(10-8-25)18-21-6-5-15(23-18)24(3)4/h5-6H,7-10H2,1-4H3
• InChI Key： SDQJBTDBGWSNSO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C(C#N)=C1C)N1CCN(C2N=CC=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 371.1625214g/mol
• Monoisotopic Mass: 371.1625214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile

Introduction to 5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile (CAS No. 2877642-74-3)

5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile (CAS No. 2877642-74-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core substituted with chloro, nitrile, and piperazine functionalities. The presence of these specific moieties not only imparts unique chemical properties but also opens up a plethora of potential applications in drug discovery and development.

The pyridine ring in this compound serves as a versatile scaffold, commonly utilized in the design of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The chloro substituent at the 5-position enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions, which is a key feature in medicinal chemistry for modifying and optimizing drug candidates. Additionally, the nitrile group at the 3-position introduces a polar moiety that can influence solubility and metabolic stability, critical factors in drug formulation.

The dimethylamino group within the pyrimidin-2-yl moiety is another notable feature of this compound. This amine functionality not only contributes to the overall charge distribution but also serves as a potential binding site for biological targets such as enzymes and receptors. The piperazine ring, which is attached to the pyrimidine via a nitrogen atom at position 4, further enhances the compound's pharmacological potential. Piperazine derivatives are well-known for their role in various therapeutic areas, including central nervous system (CNS) disorders and infectious diseases.

The 4,6-dimethylpyridine backbone provides additional steric and electronic properties that can be fine-tuned to improve binding affinity and selectivity. These structural elements collectively contribute to the compound's versatility, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. The unique structural features of 5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile make it an attractive scaffold for designing PPI modulators. For instance, the combination of the pyrimidine-piperazine moiety and the chloro substituent could potentially allow for selective binding to specific PPIs involved in cancer progression or inflammatory diseases.

Moreover, advancements in computational chemistry and structure-based drug design have enabled researchers to predict and optimize the binding properties of such compounds more efficiently. Molecular docking studies have shown that this compound can interact with various biological targets with high affinity, suggesting its potential as an inhibitor or modulator of key disease-related pathways. These computational insights have guided experimental efforts aimed at synthesizing analogs with improved pharmacokinetic profiles.

One of the most exciting applications of this compound lies in its potential use as an intermediate in the synthesis of novel therapeutics. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to explore different structural motifs and functional groups. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the importance of bioisosterism in drug design—a strategy that involves replacing one functional group with another while maintaining similar physicochemical properties. The structural elements present in 5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile offer excellent opportunities for bioisosteric replacements that could enhance drug-like properties such as solubility, permeability, and metabolic stability.

The compound's potential as an anti-inflammatory agent has also been explored. Inflammatory processes are mediated by complex networks of signaling pathways involving various protein targets. By modulating these pathways through small molecule inhibitors like this one, researchers aim to develop treatments for chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preliminary in vitro studies have demonstrated promising results regarding its ability to inhibit key inflammatory enzymes and reduce pro-inflammatory cytokine production.

In conclusion,5-Chloro-2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-4,6-dimethylpyridine-3-carbonitrile (CAS No. 2877642-74-3) represents a significant advancement in pharmaceutical chemistry with its multifaceted structural features offering numerous opportunities for therapeutic applications. Its role as a versatile scaffold for drug discovery underscores its importance in ongoing research efforts aimed at developing novel treatments for various diseases.